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Compound of Interest

Compound Name: 2-Fluorophenylboronic acid

Cat. No.: B047844

This in-depth technical guide provides a comprehensive overview of the core physical
properties of 2-Fluorophenylboronic acid (2-FPBA). Designed for researchers, scientists, and
professionals in drug development, this document summarizes key quantitative data, outlines
general experimental methodologies, and presents a logical framework for understanding the
interplay of these characteristics.

Core Physical and Chemical Properties

2-Fluorophenylboronic acid is a synthetic compound that serves as a crucial intermediate in
various chemical reactions, particularly in Suzuki-Miyaura cross-coupling reactions for the
formation of carbon-carbon bonds.[1][2] Its physical properties are fundamental to its handling,
reactivity, and application in synthetic chemistry.
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Property Value Source

Molecular Formula C6H6BFO2 [3]

Molecular Weight 139.92 g/mol [3114]
White to off-white or light

Appearance ] [11[2]
yellow crystalline powder

Melting Point 101-110 °C (literature value) [1112114]

N ] 267.8 °C at 760 mmHg

Boiling Point ) [1112]
(Predicted)
- 100 mg/mL in DMSO

N (requires sonication) - 6.03

Solubility [1][3][5]
mg/mL (Calculated) - Soluble
in Methanol

pKa 8.32 £ 0.58 (Predicted) [1]

Spectroscopic and Structural Data

Spectroscopic and crystallographic data provide deeper insights into the molecular structure

and bonding of 2-Fluorophenylboronic acid.

Data Type

Key Characteristics

Crystal Structure

Monoclinic, Space Group P 1 21/c 1[6]

1H NMR

Spectra available in DMSO-d6[7]

13C NMR

Data available[6]

IR Spectroscopy

Spectra available[6]

Mass Spectrometry

Data available[7]

Experimental Protocols
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While specific experimental protocols for determining the physical properties of 2-
Fluorophenylboronic acid are not extensively detailed in the public domain, the following
outlines general and widely accepted methodologies for characterizing boronic acids.

Determination of Melting Point

The melting point of a solid compound like 2-Fluorophenylboronic acid is typically
determined using a melting point apparatus.

General Protocol:

A small, finely ground sample of the crystalline powder is packed into a capillary tube.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a controlled rate.

The temperature at which the substance first begins to melt and the temperature at which it
is completely liquid are recorded as the melting point range.

Determination of Solubility (Dynamic Method)

The dynamic or synthetic method is a reliable technique for determining the solubility of boronic
acids in various organic solvents.[8]

General Protocol:

A precise amount of 2-Fluorophenylboronic acid and the selected solvent are weighed into
a jacketed glass vessel.

The biphasic mixture is heated at a constant, slow rate while being vigorously stirred.

The temperature at which the last solid particles dissolve, resulting in a clear solution, is
recorded as the equilibrium solubility temperature for that specific composition.[8]

The process is repeated with different compositions to generate a solubility curve.

Determination of pKa (Potentiometric Titration)
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Potentiometric titration is a standard method for determining the acidity constant (pKa) of a
substance.

General Protocol:

e A known concentration of 2-Fluorophenylboronic acid is dissolved in a suitable solvent,
typically a mixture of water and an organic co-solvent if the compound has limited aqueous
solubility.

e The solution is titrated with a standardized solution of a strong base (e.g., NaOH).
e The pH of the solution is monitored throughout the titration using a calibrated pH meter.
e The pKa is determined from the titration curve, often as the pH at the half-equivalence point.

Interrelation of Physical Properties

The physical properties of 2-Fluorophenylboronic acid are interconnected and influence its
behavior in chemical systems. The following diagram illustrates these relationships.
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Interrelation of Physical Properties of 2-Fluorophenylboronic Acid
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Caption: Logical flow of physical property dependencies for 2-Fluorophenylboronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [A Technical Guide to the Physical Properties of 2-
Fluorophenylboronic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047844#physical-properties-of-2-
fluorophenylboronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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